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Compound of Interest

Compound Name: 2,3-Dimercaptosuccinic acid

Cat. No.: B1196315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

2,3-Dimercaptosuccinic acid (DMSA), also known as succimer. Adherence to these

procedural guidelines is essential for ensuring a safe laboratory environment.

Hazard Summary
2,3-Dimercaptosuccinic acid is a white to off-white crystalline solid that can cause serious

eye, skin, and respiratory tract irritation.[1][2][3] It is also suspected of damaging fertility or the

unborn child.[2][4] The compound is known for its unpleasant stench.[2]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure. The required equipment varies based on the

specific handling procedure.
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Operational and Disposal Plan
A systematic workflow ensures that all safety aspects are considered from preparation through

disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Procedure Phase
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Assemble & Don Required PPE

Prepare Ventilated Workspace
(e.g., Fume Hood)

Weigh Solid DMSA
(Avoid Dust Generation)

Prepare Solution

Perform Experimental Procedure

Decontaminate Glassware & Surfaces

Segregate & Label Hazardous Waste

Store Waste for EH&S Pickup

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of DMSA from preparation to disposal.
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Procedural Guidance
Step 1: Preparation

Review Documentation: Before beginning any work, thoroughly read the manufacturer's

Safety Data Sheet (SDS).[2]

Engineering Controls: Prepare the workspace. All handling should occur in a well-ventilated

area, such as a certified chemical fume hood, to keep airborne concentrations low.[1][6]

Ensure eyewash stations and safety showers are nearby.[2]

Don PPE: Put on the appropriate PPE as detailed in the table above. Gloves must be

inspected for integrity before use.[5]

Step 2: Handling
General Handling: Avoid all personal contact, including inhalation of dust.[6] Do not eat,

drink, or smoke in the handling area.[6] Wash hands thoroughly after handling is complete.[1]

[7]

Weighing Solid DMSA: When handling the solid, use techniques that prevent dust

generation.[1][6]

Preparing Solutions: Add the solid DMSA to the solvent slowly to prevent splashing. Keep

containers securely sealed when not in use.[1][6]

Step 3: Accidental Release Measures (Spills)
Minor Spills: For small spills, avoid breathing dust.[6] Use dry cleanup procedures; do not

sweep with a dry broom if it creates dust.[6]

Containment: Carefully sweep up or vacuum the spilled material.[1][6]

Collection: Place the collected material into a suitable, clean, dry, and closed container

labeled for disposal.[1][5][6]

Step 4: Disposal Plan
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Waste Regulations: All waste containing DMSA must be treated as hazardous waste and

disposed of according to official regulations.[3] Do not dispose of DMSA down the drain or in

household garbage.[3][7]

Waste Segregation: Collect all DMSA-contaminated materials (e.g., gloves, weigh paper,

absorbent pads) and unused product in a clearly labeled, sealed container.

Disposal: Arrange for waste pickup through your institution's Environmental Health & Safety

(EH&S) department or a licensed professional waste disposal company.[2][5] Contaminated

containers must be decontaminated before being discarded or recycled.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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